Cas no 14783-09-6 (Dichloro(1,10-phenanthroline)copper(II))

• Product Name: Dichloro(1,10-phenanthroline)copper(II)
• CAS No: 14783-09-6
• MF: C₁₂H₈Cl₂CuN₂
• MW: 314.657321929932
• MDL: MFCD00134224
• CID: 120634
• PubChem ID: 24862297
• Update Time: 2025-10-29

Dichloro(1,10-phenanthroline)copper(II) Chemical and Physical Properties

Names and Identifiers

• Copper,dichloro(1,10-phenanthroline-kN1,kN10)-, (T-4)-
• Dichloro(1,10-phenanthroline)copper(II)
• (1,10-Phenanthroline)copper(II) Dichloride
• DICHLORO(1 10-PHENANTHROLINE)COPPER(II)&
• dichlorocopper,1,10-phenanthroline
• Dichloro(1,10-phenanthroline)copper
• dichlorocopper; 1,10-phenanthroline
• dichlorocopper;1,10-phenanthroline
• SC10073
• dichloro (1,10-phenan-throline) copper (ii)
• DICHLORO(1,10-PHENATHROLINE)COPPER(II)
• MFCD00134224
• DICHLORO(1 10-PHENANTHROLINE)COPPER(II)
• D90236
• SY073061
• AS-69864
• 14783-09-6
• SCHEMBL343516
• AKOS037646628
• Dichloro(1,10-phenanthroline)copper(II), 98%
• DTXSID00422001
• 1,10-PHENANTHROLINE; DICHLOROCOPPER
• COPPER CHLORIDE; PHEN
• Copper, dichloro(1,10-phenanthroline-kappaN1,kappaN10)-, (T-4)-

• MDL： MFCD00134224
• Inchi： 1S/C12H8N2.2ClH.Cu/c1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;;;/h1-8H;2*1H;/q;;;+2/p-2
• InChI Key： PHECBGBJCLDCMF-UHFFFAOYSA-L
• SMILES： [Cu](Cl)Cl.N1C=CC=C2C=CC3=CC=CN=C3C=12

Computed Properties

• Exact Mass: 312.93600
• Monoisotopic Mass: 312.936051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• PSA: 25.78000
• LogP: 4.15950
• Solubility: Not available

Dichloro(1,10-phenanthroline)copper(II) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-39
• Risk Phrases：R22
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines Phenanthrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines
• Other Chemical Reagents

Additional information on Dichloro(1,10-phenanthroline)copper(II)

Recent Advances in the Study of Dichloro(1,10-phenanthroline)copper(II) (CAS: 14783-09-6): Applications and Mechanisms

Dichloro(1,10-phenanthroline)copper(II) (CAS: 14783-09-6) is a copper-based coordination complex that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural and functional properties. Recent studies have explored its potential applications in anticancer therapies, antimicrobial agents, and catalytic processes. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, efficacy, and future research directions.

One of the most promising applications of Dichloro(1,10-phenanthroline)copper(II) is in anticancer research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent cytotoxicity against a range of cancer cell lines, including breast, lung, and colon cancers. The study revealed that the compound induces apoptosis via the generation of reactive oxygen species (ROS) and disruption of mitochondrial membrane potential. These findings suggest its potential as a lead compound for developing novel chemotherapeutic agents.

In addition to its anticancer properties, Dichloro(1,10-phenanthroline)copper(II) has shown remarkable antimicrobial activity. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 reported its effectiveness against multidrug-resistant bacterial strains, such as Staphylococcus aureus and Escherichia coli. The study attributed this activity to the compound's ability to bind to bacterial DNA and inhibit essential enzymatic processes, offering a potential alternative to conventional antibiotics.

Beyond its biological applications, Dichloro(1,10-phenanthroline)copper(II) has also been investigated for its catalytic properties. A 2023 study in ACS Catalysis highlighted its role as a catalyst in oxidative coupling reactions, which are critical for synthesizing complex organic molecules. The study emphasized the compound's high efficiency and selectivity, making it a valuable tool in synthetic chemistry.

Despite these advancements, challenges remain in optimizing the pharmacokinetics and reducing the potential toxicity of Dichloro(1,10-phenanthroline)copper(II). Future research should focus on structural modifications to enhance its bioavailability and target specificity. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinical applications.

In conclusion, Dichloro(1,10-phenanthroline)copper(II) (CAS: 14783-09-6) represents a versatile and promising compound with wide-ranging applications in medicine and chemistry. Continued research into its mechanisms and optimization will undoubtedly unlock new therapeutic and catalytic possibilities, solidifying its importance in the field.